Cas no 1021256-39-2 (ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate)

Ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate is a synthetic organic compound featuring a furan-thiazole hybrid scaffold with an ester-functionalized benzoate moiety. Its structure combines a furan-2-carboxamide group linked to a thiazole ring, further extended by a propionamide spacer to an ethyl benzoate unit. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecule development, given the pharmacological relevance of thiazole and furan derivatives. The ester group enhances solubility and derivatization flexibility, while the amide linkages contribute to structural stability. The compound may serve as an intermediate in synthesizing more complex heterocyclic systems for applications in drug discovery or material science.

ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate structure

1021256-39-2 structure

Product Name:ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate

CAS No:1021256-39-2

MF:C₂₀H₁₉N₃O₅S

MW:413.44696354866

CID:5943026

PubChem ID:42208762

Update Time:2025-05-20

ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate
- OTAMMAMOZAASDT-UHFFFAOYSA-N
- 1021256-39-2
- AKOS024503474
- ethyl 4-(3-(2-(furan-2-carboxamido)thiazol-4-yl)propanamido)benzoate
- ethyl 4-[3-[2-(furan-2-carbonylamino)-1,3-thiazol-4-yl]propanoylamino]benzoate
- F5254-0435
- Inchi： 1S/C20H19N3O5S/c1-2-27-19(26)13-5-7-14(8-6-13)21-17(24)10-9-15-12-29-20(22-15)23-18(25)16-4-3-11-28-16/h3-8,11-12H,2,9-10H2,1H3,(H,21,24)(H,22,23,25)
- InChI Key： OTAMMAMOZAASDT-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC=C(NC(=O)CCC2=CSC(NC(C3=CC=CO3)=O)=N2)C=C1

Computed Properties

Exact Mass: 413.10454189g/mol
Monoisotopic Mass: 413.10454189g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 9
Complexity: 583
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 139Å²

ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5254-0435-2μmol	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	2μmol	$57.0	2023-09-10
Life Chemicals	F5254-0435-5μmol	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	5μmol	$63.0	2023-09-10
Life Chemicals	F5254-0435-10μmol	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	10μmol	$69.0	2023-09-10
Life Chemicals	F5254-0435-20μmol	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	20μmol	$79.0	2023-09-10
Life Chemicals	F5254-0435-1mg	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	1mg	$54.0	2023-09-10
Life Chemicals	F5254-0435-2mg	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	2mg	$59.0	2023-09-10
Life Chemicals	F5254-0435-3mg	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	3mg	$63.0	2023-09-10
Life Chemicals	F5254-0435-4mg	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	4mg	$66.0	2023-09-10
Life Chemicals	F5254-0435-5mg	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	5mg	$69.0	2023-09-10
Life Chemicals	F5254-0435-10mg	ethyl 4-{3-[2-(furan-2-amido)-1,3-thiazol-4-yl]propanamido}benzoate	1021256-39-2	10mg	$79.0	2023-09-10